(1E)-1-(2,4-dichlorobenzylidene)-2-[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]hydrazine

• Molecular Formula: C14H5Cl2F7N2
• Molecular Weight: 405.1 g/mol
• IUPAC Name: N-[(E)-(2,4-dichlorophenyl)methylideneamino]-2,3,5,6-tetrafluoro-4-(trifluoromethyl)aniline
• InChI: InChI=1S/C14H5Cl2F7N2/c15-6-2-1-5(7(16)3-6)4-24-25-13-11(19)9(17)8(14(21,22)23)10(18)12(13)20/h1-4,25H/b24-4+
• InChI Key: HICKBPILCIFNAF-FZZGJVLGSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)/C=N/NC2=C(C(=C(C(=C2F)F)C(F)(F)F)F)F
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C=NNC2=C(C(=C(C(=C2F)F)C(F)(F)F)F)F

Description

(1E)-1-[(2,4-DICHLOROPHENYL)METHYLIDENE]-2-[2,3,5,6-TETRAFLUORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZINE is a complex organic compound characterized by its unique structure, which includes both dichlorophenyl and tetrafluorophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1E)-1-[(2,4-DICHLOROPHENYL)METHYLIDENE]-2-[2,3,5,6-TETRAFLUORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZINE typically involves the condensation of 2,4-dichlorobenzaldehyde with 2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenylhydrazine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to proceed efficiently .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving additional purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

(1E)-1-[(2,4-DICHLOROPHENYL)METHYLIDENE]-2-[2,3,5,6-TETRAFLUORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZINE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different hydrazine derivatives.

Substitution: It can participate in substitution reactions, where one or more of its functional groups are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce hydrazine derivatives .

Scientific Research Applications

(1E)-1-[(2,4-DICHLOROPHENYL)METHYLIDENE]-2-[2,3,5,6-TETRAFLUORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZINE has several scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions at the molecular level.

Industry: Utilized in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism by which (1E)-1-[(2,4-DICHLOROPHENYL)METHYLIDENE]-2-[2,3,5,6-TETRAFLUORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZINE exerts its effects involves its interaction with specific molecular targets. These interactions can influence various biochemical pathways, leading to the compound’s observed effects . The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Dichloroaniline: Similar in structure due to the presence of dichlorophenyl groups.

Steviol Glycosides: Though different in application, they share some structural similarities in terms of complex organic frameworks.